Cas no 1369503-78-5 (tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate)

• Product Name: tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate
• CAS No: 1369503-78-5
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• CID: 1027008
• PubChem ID: 70701192
• Update Time: 2025-04-20

tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide
• AK-43216
• ANW-73594
• CTK8C4948
• KB-260816
• tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate
• tert-butyl 6-amino-1,1-dioxo-1lambda6,4-thiazepane-4-carboxylate
• DTXSID50743955
• A898509
• EN300-4350149
• CS-0445549
• tert-Butyl 6-amino-1,1-dioxo-1lambda~6~,4-thiazepane-4-carboxylate
• 1369503-78-5
• 1,4-Thiazepine-4(5H)-carboxylic acid, 6-aminotetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide

• MDL： MFCD19689413
• Inchi： 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-4-5-17(14,15)7-8(11)6-12/h8H,4-7,11H2,1-3H3
• InChI Key： HYCVZLIIBVVNHH-UHFFFAOYSA-N
• SMILES： S1(CCN(C(=O)OC(C)(C)C)CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 264.11437830g/mol
• Monoisotopic Mass: 264.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 435.9±45.0 °C at 760 mmHg
• Flash Point: 217.4±28.7 °C
• Solubility: Slightly soluble (4.8 g/l) (25 º C),
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)